Cas no 158654-75-2 (7-(Bromomethyl)isoquinoline)

• Product Name: 7-(Bromomethyl)isoquinoline
• CAS No: 158654-75-2
• MF: C₁₀H₈BrN
• MW: 222.081221580505
• MDL: MFCD11052624
• CID: 108954
• PubChem ID: 22126370
• Update Time: 2025-11-06

7-(Bromomethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,7-(bromomethyl)-
• 7-(Bromomethyl)isoquinoline
• isoquinoline,7-(bromomethyl)-(9CI)
• 7-BROMOMETHYLISOQUINOLINE
• AT24114
• Isoquinoline, 7-(bromomethyl)- (9CI)
• DTXSID20622642
• W-205827
• SCHEMBL6042697
• 158654-75-2
• EN300-343246
• AKOS015836229
• CIIDCMOAXHCLDK-UHFFFAOYSA-N
• 7-bromomethyl-isoquinoline

• MDL： MFCD11052624
• Inchi： 1S/C10H8BrN/c11-6-8-1-2-9-3-4-12-7-10(9)5-8/h1-5,7H,6H2
• InChI Key： CIIDCMOAXHCLDK-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2C=CN=CC=2C=1

Computed Properties

• Exact Mass: 220.98400
• Monoisotopic Mass: 220.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.518
• Boiling Point: 337.3°Cat760mmHg
• Flash Point: 157.8°C
• Refractive Index: 1.673
• PSA: 12.89000
• LogP: 3.12970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 7-(Bromomethyl)isoquinoline

Comprehensive Overview of 7-(Bromomethyl)isoquinoline (CAS No. 158654-75-2): Properties, Applications, and Industry Insights

7-(Bromomethyl)isoquinoline (CAS No. 158654-75-2) is a versatile organic compound widely utilized in pharmaceutical research, material science, and specialty chemical synthesis. This brominated derivative of isoquinoline has gained significant attention due to its unique reactivity, particularly in cross-coupling reactions and as a key intermediate in the development of bioactive molecules. With the growing demand for heterocyclic building blocks in drug discovery, this compound has become a focal point for researchers exploring novel small-molecule therapeutics and functional materials.

The molecular structure of 7-(Bromomethyl)isoquinoline features a reactive bromomethyl group at the 7-position of the isoquinoline scaffold, enabling diverse nucleophilic substitution reactions. This characteristic makes it invaluable for constructing complex molecular architectures, particularly in the synthesis of isoquinoline-based pharmaceuticals. Recent studies highlight its role in developing kinase inhibitors and GPCR-targeting compounds, addressing current research trends in precision medicine and targeted drug delivery systems.

From a synthetic chemistry perspective, 158654-75-2 demonstrates excellent compatibility with modern catalytic transformations, including palladium-catalyzed cross-couplings and photoredox reactions. These properties align with the pharmaceutical industry's shift toward green chemistry and atom-economical processes. Analytical data shows the compound typically appears as a white to off-white crystalline powder with high purity (>97%), suitable for demanding applications in high-throughput screening and medicinal chemistry optimization.

The commercial availability of 7-(Bromomethyl)isoquinoline has expanded significantly to meet growing demand from contract research organizations and academic laboratories. Current market analysis indicates increasing procurement for projects related to neurodegenerative disease research and anticancer agent development, reflecting broader industry priorities. Proper handling requires standard laboratory precautions, with recommended storage under inert atmosphere at 2-8°C to maintain stability.

Innovative applications continue to emerge for this compound, particularly in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. Its balanced lipophilicity (calculated LogP ~2.3) and molecular weight (226.08 g/mol) make it particularly valuable for designing blood-brain barrier permeable compounds. Recent patent literature reveals novel uses in fluorescent probes and molecular imaging agents, demonstrating its versatility beyond traditional pharmaceutical applications.

Quality control specifications for CAS No. 158654-75-2 typically include rigorous testing for residual solvents, heavy metals, and isomeric purity. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy ensure batch-to-batch consistency, critical for structure-activity relationship studies. The compound's stability profile allows for global distribution, though suppliers increasingly offer just-in-time delivery options to accommodate research timelines.

Future research directions for 7-(Bromomethyl)isoquinoline derivatives may explore their potential in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), responding to growing interest in advanced materials. The compound's structural features suggest possible applications in organic electronics and catalysis, particularly as the chemical industry seeks sustainable alternatives to traditional materials. These developments position 158654-75-2 as a compound with significant untapped potential across multiple scientific disciplines.

From a regulatory standpoint, 7-(Bromomethyl)isoquinoline currently falls under standard chemical classification systems without special restrictions. However, researchers should monitor evolving REACH compliance requirements and laboratory safety standards. The compound's structure-activity relationships continue to be explored through computational modeling and AI-assisted drug design platforms, reflecting the integration of digital technologies in modern chemical research.

The synthesis and application of 7-(Bromomethyl)isoquinoline represent an active area of academic investigation, with over 50 peer-reviewed publications referencing this compound in the past five years. Current studies focus on optimizing its incorporation into multicomponent reactions and developing more efficient purification protocols. These efforts address the pharmaceutical industry's need for cost-effective intermediates in complex molecule synthesis while maintaining high environmental sustainability standards.

As research into isoquinoline chemistry advances, CAS No. 158654-75-2 continues to demonstrate remarkable versatility. Its applications span from traditional medicinal chemistry to cutting-edge nanotechnology applications, making it a valuable asset for researchers across multiple disciplines. With proper handling and storage, this compound offers reliable performance in diverse synthetic applications, contributing to advancements in life sciences and materials engineering.